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Compound of Interest

4,4,4-Trifluoro-1-(4-
Compound Name: )
methoxyphenyl)butane-1,3-dione

Cat. No.: B091437

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this guide is for research and development purposes
only. The CAS number 15191-68-1 provided in the topic request is inconsistently referenced in
public databases. The following guide focuses on the well-characterized compound 1-(4-
Chlorobenzhydryl)piperazine (CAS: 303-26-4), which is of significant interest in pharmaceutical
research and may be the intended subject of inquiry.

Introduction

1-(4-Chlorobenzhydryl)piperazine is a versatile organic compound that holds a significant
position in the landscape of pharmaceutical development and neuroscience research.[1]
Structurally, it features a piperazine ring attached to a benzhydryl group, which is further
substituted with a chlorine atom on one of the phenyl rings. This unique molecular architecture
makes it a valuable precursor and intermediate in the synthesis of a wide array of therapeutic
agents.[1] Notably, it is recognized as an inactive metabolite of the antihistamines meclizine
and chlorcyclizine.[2][3] Furthermore, it has been identified as an impurity in commercial
preparations of hydroxyzine and cetirizine.[3] Its utility extends to the synthesis of novel
compounds, including voltage-gated sodium channel 1.7 (Nav1.7) inhibitors, anticancer agents,
and next-generation antihistamines.[2][3] This guide provides a comprehensive overview of its
physical and chemical properties, analytical methodologies, and its pivotal role in medicinal
chemistry.
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Physicochemical Properties

The physicochemical properties of 1-(4-Chlorobenzhydryl)piperazine are fundamental to its

handling, formulation, and biological activity. A summary of these key properties is presented

below.

Property Value Source(s)

CAS Number 303-26-4 [31[4]

Molecular Formula C17H19CIN2 [1][3]

Molecular Weight 286.80 g/mol [3]
White to off-white crystalline

Appearance [4]
powder

Melting Point 65-70 °C (lit.) or 75 °C [4]

N ) 178-180 °C at 0.5 mmHg (lit.)

Boiling Point [1][4]
or 180 °C at 0.8 mmHg
Slightly soluble in water;

Solubility Soluble in organic solvents like  [3][5]
ethanol, DMF, and DMSO.[3]

Purity >98% [3]

pH Level Neutral [5]

UV max (Amax) 231 nm [3]

Chemical Structure and Reactivity

The chemical structure of 1-(4-Chlorobenzhydryl)piperazine is central to its reactivity and its

utility as a synthetic intermediate.
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Synthesis Workflow

Reaction Setup Reagent Addition [Work-up & PurificatiorD—b Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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